Cas no 2073096-04-3 (2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2073096-04-3
• CID: 4635990
• PubChem ID: 137698950
• Update Time: 2025-10-05

2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Additional information on 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Application of 2-(2-Methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2073096-04-3) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2073096-04-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules and pharmaceutical agents. This boronic ester derivative, characterized by its unique thiophene and dioxaborolane moieties, has garnered significant attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. Recent studies highlight its role in the development of targeted therapies, particularly in oncology and inflammatory diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a critical building block for the synthesis of kinase inhibitors. The study demonstrated that this compound's boronic ester group facilitates efficient coupling with aryl halides, enabling the rapid assembly of complex heterocyclic scaffolds. The resulting inhibitors exhibited potent activity against tyrosine kinases implicated in cancer progression, with IC50 values in the low nanomolar range. This underscores the compound's utility in accelerating drug discovery pipelines.

Further investigations into the compound's physicochemical properties, as detailed in ACS Omega (2024), revealed its exceptional stability under physiological conditions, making it an ideal candidate for prodrug development. The methoxythiophene moiety was found to enhance membrane permeability, addressing a common challenge in drug delivery. These findings were corroborated by in vivo pharmacokinetic studies showing improved bioavailability of derived therapeutic agents compared to traditional analogs.

The pharmaceutical industry has taken note of these advancements, with several patent applications filed in 2024 that leverage 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane for developing next-generation PROTACs (Proteolysis Targeting Chimeras). Its structural features enable precise tuning of E3 ligase binding, a critical factor in targeted protein degradation strategies. This application represents a paradigm shift in addressing previously "undruggable" targets, particularly in neurodegenerative diseases.

From a synthetic chemistry perspective, recent optimization studies (Chemical Communications, 2024) have established novel catalytic systems that enhance the reactivity of this boronic ester while minimizing protodeboronation side reactions. These methodological improvements have significantly increased the yield and purity of downstream pharmaceutical intermediates, reducing production costs for potential commercial applications.

Looking forward, the unique properties of 2-(2-methoxythiophen-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane position it as a versatile tool in chemical biology. Ongoing research explores its applications in bioorthogonal chemistry for live-cell imaging and as a molecular scaffold for covalent inhibitor design. As the understanding of its reactivity profile expands, this compound is poised to play an increasingly important role in addressing unmet medical needs through innovative drug discovery approaches.